Cas no 81919-06-4 (rac-(2R,5R)-5-(hydroxymethyl)pyrrolidin-2-ylmethanol)

• Product Name: rac-(2R,5R)-5-(hydroxymethyl)pyrrolidin-2-ylmethanol
• CAS No: 81919-06-4
• MF: C₆H₁₃NO₂
• MW: 131.172921895981
• MDL: MFCD28505750
• CID: 5249318
• PubChem ID: 11007938
• Update Time: 2025-06-11

rac-(2R,5R)-5-(hydroxymethyl)pyrrolidin-2-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 2,5-Pyrrolidinedimethanol, (2R,5R)-rel-
• rel-((2R,5R)-Pyrrolidine-2,5-diyl)dimethanol
• rac-(2R,5R)-5-(hydroxymethyl)pyrrolidin-2-ylmethanol

• MDL： MFCD28505750
• Inchi： 1S/C6H13NO2/c8-3-5-1-2-6(4-9)7-5/h5-9H,1-4H2/t5-,6-/m1/s1
• InChI Key： ITNFYTQOVXXQNN-PHDIDXHHSA-N
• SMILES： N1[C@@H](CO)CC[C@@H]1CO

Computed Properties

• Exact Mass: 131.094628657g/mol
• Monoisotopic Mass: 131.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 77.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 52.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on rac-(2R,5R)-5-(hydroxymethyl)pyrrolidin-2-ylmethanol

Recent Advances in the Study of rac-(2R,5R)-5-(hydroxymethyl)pyrrolidin-2-ylmethanol (CAS: 81919-06-4) in Chemical Biology and Pharmaceutical Research

rac-(2R,5R)-5-(hydroxymethyl)pyrrolidin-2-ylmethanol (CAS: 81919-06-4) is a chiral pyrrolidine derivative that has garnered significant attention in chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This compound, characterized by its hydroxymethyl substituents at the 2 and 5 positions of the pyrrolidine ring, serves as a versatile building block for the synthesis of biologically active molecules. Recent studies have explored its utility in the design of enzyme inhibitors, receptor modulators, and prodrugs, highlighting its importance in medicinal chemistry.

A key area of research involving rac-(2R,5R)-5-(hydroxymethyl)pyrrolidin-2-ylmethanol focuses on its role as a precursor for the synthesis of antiviral and antibacterial agents. For instance, derivatives of this compound have been investigated for their inhibitory effects on viral proteases and bacterial cell wall biosynthesis enzymes. The stereochemistry of the molecule is particularly critical, as it influences the binding affinity and selectivity of the resulting derivatives. Recent publications have demonstrated that the (2R,5R) configuration exhibits superior activity compared to other stereoisomers, underscoring the importance of chiral purity in drug design.

In addition to its applications in antimicrobial therapy, rac-(2R,5R)-5-(hydroxymethyl)pyrrolidin-2-ylmethanol has been explored as a scaffold for the development of central nervous system (CNS) therapeutics. Its ability to cross the blood-brain barrier (BBB) and interact with neurotransmitter receptors makes it a promising candidate for the treatment of neurological disorders such as Parkinson's disease and depression. Recent preclinical studies have shown that modifications to the hydroxymethyl groups can enhance the compound's bioavailability and target engagement, paving the way for further optimization.

The synthesis and characterization of rac-(2R,5R)-5-(hydroxymethyl)pyrrolidin-2-ylmethanol have also been the subject of recent methodological advancements. Novel catalytic strategies, including asymmetric hydrogenation and enzymatic resolution, have been employed to achieve high enantiomeric excess and yield. These innovations not only improve the efficiency of production but also address the challenges associated with scale-up for industrial applications. Furthermore, advanced spectroscopic techniques such as NMR and X-ray crystallography have been utilized to elucidate the compound's conformational dynamics and intermolecular interactions.

Looking ahead, the continued exploration of rac-(2R,5R)-5-(hydroxymethyl)pyrrolidin-2-ylmethanol is expected to yield new insights into its pharmacological potential. Collaborative efforts between academic and industrial researchers are likely to drive the development of next-generation therapeutics based on this scaffold. Future studies may focus on expanding the compound's applications to areas such as cancer immunotherapy and metabolic disorders, leveraging its unique chemical properties to address unmet medical needs.